Cas no 2229340-68-3 (2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanal)

• Product Name: 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanal
• CAS No: 2229340-68-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5845156
• PubChem ID: 165617586
• Update Time: 2025-06-08

2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanal
• 2229340-68-3
• 2-[4-(diethylamino)-2-hydroxyphenyl]-2-methylpropanal
• EN300-1810559

• Inchi： 1S/C14H21NO2/c1-5-15(6-2)11-7-8-12(13(17)9-11)14(3,4)10-16/h7-10,17H,5-6H2,1-4H3
• InChI Key： AITJUXDFECQAMJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C=O)(C)C)N(CC)CC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanal

Introduction to 2-4-(Diethylamino)-2-Hydroxyphenyl-2-Methylpropanal (CAS No. 2229340-68-3)

2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal, with the CAS number 2229340-68-3, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of α-hydroxy ketones and is characterized by its diethylamino and hydroxyphenyl functional groups, which contribute to its reactivity and biological activity.

The chemical structure of 2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal consists of a propanal backbone with a substituted phenyl ring. The presence of the diethylamino group imparts basic properties to the molecule, while the hydroxy group enhances its polarity and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

Recent studies have explored the potential of 2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal in various biological contexts. One notable area of research is its use as a precursor in the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a lead compound for further drug development.

In addition to its anti-inflammatory properties, 2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that certain derivatives of this compound could protect neuronal cells from oxidative stress-induced damage. This finding opens up new avenues for the development of neuroprotective agents, which are crucial for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic route to 2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal involves several steps, including the formation of the diethylamine derivative and subsequent functional group manipulations. A common approach involves the reaction of 4-diethylaminophenol with an appropriate aldehyde or ketone, followed by further modifications to introduce the hydroxy and methyl groups. The efficiency and yield of these reactions can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalysts.

In terms of safety and handling, 2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal should be managed with standard laboratory precautions due to its reactivity and potential health effects. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The market demand for 2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal is driven by its growing applications in pharmaceutical research and development. As more studies uncover its potential therapeutic uses, there is an increasing interest from both academic institutions and pharmaceutical companies in exploring this compound further. This trend is expected to continue as researchers delve deeper into its chemical properties and biological activities.

In conclusion, 2-4-(Diethylamino)-2-hydroxyphenyl-2-methylpropanal (CAS No. 2229340-68-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research progresses, it is likely that new derivatives and applications will emerge, contributing to advancements in healthcare and medicine.